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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B1582597

For Researchers, Scientists, and Drug Development Professionals

Long-chain alkyl acrylates, a versatile class of monomers, are increasingly integral to the
development of advanced polymers with tunable properties. The length of the alkyl side chain
is a critical determinant of the polymer's physicochemical characteristics, including
hydrophobicity, crystallinity, and thermal properties. These characteristics, in turn, dictate their
suitability for a range of sophisticated applications, particularly within the biomedical and
pharmaceutical sectors. This guide explores burgeoning research areas, details relevant
experimental protocols, and presents key data to inform future investigations.

Core Concepts and Physicochemical Properties

The defining feature of long-chain alkyl acrylates is the lengthy hydrocarbon side chain, which
significantly influences the resultant polymer's behavior. A longer alkyl chain generally leads to
increased hydrophobicity and a higher melting point.[1] This relationship is fundamental to the
material's performance in various applications, from drug delivery to surface modification.

The thermal properties of poly(alkyl acrylate)s are also heavily dependent on the side-chain
length. Specifically, the glass transition temperature (Tg), which marks the transition from a
rigid, glassy state to a more flexible, rubbery state, is profoundly affected. For poly(n-alkyl
acrylate)s, the Tg decreases as the alkyl chain length increases up to a certain point, a
reflection of greater side chain mobility.[2]

Table 1: Physicochemical Properties of Long-Chain Acrylate Monomers
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Stearyl Acrylate Behenyl Acrylate Tetracosyl Acrylate
Property

(C18) (C22) (C24)
Molecular Formula C21H4002[1] C25H4802[1] C27H5202[1]
Molecular Weight (

324.54[1] 380.65[1] 408.70[1]
g/mol )
Melting Point (°C) 32-34 45.0t0 49.0 Not Available

The relationship between the alkyl chain length and the polymer's physical properties can be
visualized as a logical pathway. Longer chains introduce greater van der Waals forces and
potential for crystalline packing, which influences the material's thermal and mechanical

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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